Cas no 865249-40-7 (N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3,4,5-trimethoxybenzamide)
N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3,4,5-trimethoxybenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3,4,5-trimethoxybenzamide
- AKOS024607653
- N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-3,4,5-trimethoxybenzamide
- F1374-0024
- N-(5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl)-3,4,5-trimethoxybenzamide
- 865249-40-7
-
- Inchi: 1S/C18H16ClN3O5/c1-24-13-8-10(9-14(25-2)15(13)26-3)16(23)20-18-22-21-17(27-18)11-6-4-5-7-12(11)19/h4-9H,1-3H3,(H,20,22,23)
- InChI Key: HIKFROYUBVSLDB-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C1=NN=C(NC(C2C=C(C(=C(C=2)OC)OC)OC)=O)O1
Computed Properties
- Exact Mass: 389.0778483g/mol
- Monoisotopic Mass: 389.0778483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 486
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 95.7Ų
N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3,4,5-trimethoxybenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1374-0024-2μmol |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-3,4,5-trimethoxybenzamide |
865249-40-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1374-0024-5μmol |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-3,4,5-trimethoxybenzamide |
865249-40-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1374-0024-10μmol |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-3,4,5-trimethoxybenzamide |
865249-40-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1374-0024-20μmol |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-3,4,5-trimethoxybenzamide |
865249-40-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1374-0024-1mg |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-3,4,5-trimethoxybenzamide |
865249-40-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1374-0024-2mg |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-3,4,5-trimethoxybenzamide |
865249-40-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1374-0024-3mg |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-3,4,5-trimethoxybenzamide |
865249-40-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1374-0024-4mg |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-3,4,5-trimethoxybenzamide |
865249-40-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1374-0024-5mg |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-3,4,5-trimethoxybenzamide |
865249-40-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1374-0024-10mg |
N-[5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl]-3,4,5-trimethoxybenzamide |
865249-40-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3,4,5-trimethoxybenzamide Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3,4,5-trimethoxybenzamide
Comprehensive Overview of N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3,4,5-trimethoxybenzamide (CAS No. 865249-40-7)
The compound N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3,4,5-trimethoxybenzamide (CAS No. 865249-40-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3,4-oxadiazole core linked to a trimethoxybenzamide moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with biological targets. This article delves into its properties, synthesis, and relevance in modern science, addressing common queries such as "What are the applications of 1,3,4-oxadiazole derivatives?" and "How does CAS No. 865249-40-7 contribute to drug discovery?"
One of the key features of N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3,4,5-trimethoxybenzamide is its structural versatility. The presence of a chlorophenyl group enhances its lipophilicity, which is crucial for membrane permeability in drug design. Meanwhile, the trimethoxybenzamide segment contributes to its stability and binding affinity. Such characteristics align with current trends in fragment-based drug discovery, where small molecules like this are used to build larger, more potent compounds. Searches for "optimizing drug-like properties in oxadiazole derivatives" reflect the growing demand for insights into this area.
In synthetic chemistry, the preparation of CAS No. 865249-40-7 typically involves multi-step reactions, including cyclization and amidation. The 1,3,4-oxadiazole ring is often constructed via oxidative cyclization of hydrazides, a method favored for its efficiency. Recent advancements in green chemistry have also explored catalytic approaches to reduce waste, addressing queries like "eco-friendly synthesis of heterocyclic compounds." These innovations are critical as the industry shifts toward sustainable practices.
The pharmacological potential of N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3,4,5-trimethoxybenzamide is another hot topic. Preliminary studies suggest its role as a kinase inhibitor, a property highly sought after in oncology research. Users frequently search for "oxadiazole-based kinase inhibitors" or "emerging small-molecule therapeutics," highlighting the intersection of this compound with cutting-edge medical developments. Its mechanism of action, though not fully elucidated, is believed to involve interference with signal transduction pathways.
Beyond medicine, CAS No. 865249-40-7 has applications in material science. Its aromatic and heterocyclic components make it a candidate for organic electronic materials, particularly in OLEDs (organic light-emitting diodes). This aligns with searches for "heterocyclic compounds in optoelectronics," showcasing its multidisciplinary relevance. The compound's thermal stability and electron-transport properties are under investigation for next-generation devices.
Quality control and analytical characterization of N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3,4,5-trimethoxybenzamide are vital for its commercial and research use. Techniques like HPLC, NMR, and mass spectrometry ensure purity and consistency. Queries such as "analytical methods for oxadiazole derivatives" underscore the importance of robust protocols in handling such compounds.
In conclusion, CAS No. 865249-40-7 represents a fascinating intersection of chemistry, biology, and materials science. Its structural complexity and functional diversity make it a subject of ongoing research, answering pressing questions in drug development and advanced materials. As interest in tailored heterocycles grows, this compound will likely remain at the forefront of scientific inquiry.
865249-40-7 (N-5-(2-chlorophenyl)-1,3,4-oxadiazol-2-yl-3,4,5-trimethoxybenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)